Cas no 919998-17-7 (1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)-)

• Product Name: 1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)-
• CAS No: 919998-17-7
• MF: C₁₆H₁₄F₃NO₂
• MW: 309.283074855804
• CID: 760115
• PubChem ID: 71424501
• Update Time: 2025-04-19

1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-[(4-ethylphenyl)imino]-4,4,4-trifluoro-1-(2-furanyl)-
• 3-(4-ethylphenyl)imino-4,4,4-trifluoro-1-(furan-2-yl)butan-1-one
• DTXSID20843294
• (3E)-3-[(4-Ethylphenyl)imino]-4,4,4-trifluoro-1-(furan-2-yl)butan-1-one
• 919998-17-7

• Inchi： 1S/C16H14F3NO2/c1-2-11-5-7-12(8-6-11)20-15(16(17,18)19)10-13(21)14-4-3-9-22-14/h3-9H,2,10H2,1H3/b20-15+
• InChI Key： QKFJBNZBQFFBCQ-HMMYKYKNSA-N
• SMILES： FC(/C(/CC(C1=CC=CO1)=O)=N/C1C=CC(=CC=1)CC)(F)F

Computed Properties

• Exact Mass: 309.09766318g/mol
• Monoisotopic Mass: 309.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.6Ų